![molecular formula C17H14N2OS B382096 N-[4-(2-methyl-4-thiazolyl)phenyl]benzamide](/img/structure/B382096.png)
N-[4-(2-methyl-4-thiazolyl)phenyl]benzamide
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Overview
Description
N-[4-(2-methyl-4-thiazolyl)phenyl]benzamide is a member of benzamides.
Scientific Research Applications
Anticancer Activity
N-[4-(2-methyl-4-thiazolyl)phenyl]benzamide and its derivatives have shown significant promise in anticancer research. A study by (Ravinaik et al., 2021) reported the synthesis and evaluation of these compounds for anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. Some derivatives exhibited higher anticancer activities than the reference drug etoposide.
Antimicrobial Agents
The synthesis of this compound derivatives as antimicrobial agents has been explored in several studies. (Bikobo et al., 2017) synthesized a series of derivatives and screened them for antimicrobial activity against various bacterial and fungal strains, finding some more potent than reference drugs.
Synthesis and Characterization
The process of synthesizing this compound derivatives has been an area of interest. For example, (Saeed, 2009) describes a microwave-promoted synthesis of these compounds, offering a more efficient and cleaner method than traditional approaches.
Novel Fluorescent Compounds
The potential for this compound derivatives in developing novel fluorescent compounds has been investigated. (Zhang et al., 2017) synthesized a series of derivatives and analyzed their photophysical properties, noting properties like solid-state fluorescence and aggregation-induced emission effect.
Antihyperglycemic Agents
Research into the potential antihyperglycemic properties of this compound derivatives has been conducted. A study by (Nomura et al., 1999) identified a series of these compounds as candidates for diabetes mellitus treatment.
Properties
Molecular Formula |
C17H14N2OS |
---|---|
Molecular Weight |
294.4g/mol |
IUPAC Name |
N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzamide |
InChI |
InChI=1S/C17H14N2OS/c1-12-18-16(11-21-12)13-7-9-15(10-8-13)19-17(20)14-5-3-2-4-6-14/h2-11H,1H3,(H,19,20) |
InChI Key |
JNGXZFTYKGXDPW-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CS1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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